1-(4-Cyclopropylidenepiperidin-1-yl)-2-(naphthalen-2-yloxy)ethanone

• IUPAC Name: 1-(4-cyclopropylidenepiperidin-1-yl)-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C20H21NO2/c22-20(21-11-9-17(10-12-21)16-5-6-16)14-23-19-8-7-15-3-1-2-4-18(15)13-19/h1-4,7-8,13H,5-6,9-12,14H2
• InChI Key: CMKDIDZLBKDUOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1=C2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

1-(4-Cyclopropylidenepiperidin-1-yl)-2-(naphthalen-2-yloxy)ethanone, also known as CPP-NE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPP-NE belongs to the class of compounds known as kappa opioid receptor agonists, which have been shown to have analgesic and anti-inflammatory effects.

Scientific Research Applications

Studies in the Cycloproparene Series

An experimental and theoretical investigation into polar dyes derived from cyclopropa[b]naphthalene was conducted, leading to the synthesis of novel polar olefins with potential applications in dye chemistry and materials science. These compounds show fluorescence and phosphorescence properties, which could be relevant for optical applications (Halton et al., 1998).

DNA Interaction and Docking Studies

A study on novel Schiff base ligands derived from 2,6-diaminopyridine and their complexes with metals demonstrated DNA binding activity. This research could provide insights into the design of compounds for therapeutic or biochemical applications, particularly in targeting DNA or designing drug candidates (Kurt et al., 2020).

Synthesis and Optical Properties for β-amyloid Detection

Research on the synthesis and optical properties of a fluorescent probe for β-amyloids highlights the compound's high binding affinities towards Aβ(1–40) aggregates. This work is significant for developing diagnostic tools for Alzheimer’s disease, showcasing how similar compounds could be utilized in biomedical research (Fa et al., 2015).

HCA Receptor Agonists

A series of aryl derivatives of 2-amidocyclohex-1-ene carboxylic acid were synthesized for evaluating their potency in activating HCA receptors. This study provides a framework for the development of new therapeutics targeting metabolic diseases through HCA receptor modulation (Bobiļeva et al., 2014).

Anticonvulsant Activity of Semicarbazones

The synthesis of novel semicarbazones and their evaluation for anticonvulsant activity based on a pharmacophoric model provide a basis for the development of new anticonvulsant drugs. These findings could guide research into similar compounds with potential neurological applications (Rajak et al., 2010).